4-chloro-3-nitro-N-(propan-2-yl)aniline

• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• IUPAC Name: 4-chloro-3-nitro-N-propan-2-ylaniline
• InChI: InChI=1S/C9H11ClN2O2/c1-6(2)11-7-3-4-8(10)9(5-7)12(13)14/h3-6,11H,1-2H3
• InChI Key: UOOIYWOOOVUPID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC(=C(C=C1)Cl)[N+](=O)[O-]

Description

4-Chloro-3-nitro-N-(propan-2-yl)aniline is a substituted aniline compound with the molecular formula C9H11ClN2O2 and a molecular weight of 214.65 g/mol . This chemical features both chloro and nitro substituents on the aromatic ring, alongside an isopropyl amino group, making it a valuable multifunctional intermediate for synthetic organic chemistry . As a research chemical, it is primarily employed in the development of more complex molecules for applications in medicinal chemistry and materials science. Its structure classifies it as an aromatic amine, a family of compounds widely used in the production of dyes, pharmaceuticals, and polymers . Researchers utilize such nitroaniline derivatives as key building blocks in nucleophilic aromatic substitution reactions and catalytic amination processes, which are fundamental methods for creating carbon-nitrogen bonds in complex molecules . Proper handling procedures are essential. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-3-nitro-N-(propan-2-yl)aniline typically involves multiple steps:

Nitration: The starting material, 4-chloroaniline, undergoes nitration using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group at the 3-position.

Alkylation: The nitrated product is then subjected to alkylation using isopropyl bromide in the presence of a base such as potassium carbonate to attach the isopropyl group to the nitrogen atom.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems may be employed to ensure consistent production and minimize human error .

Chemical Reactions Analysis

Types of Reactions

4-chloro-3-nitro-N-(propan-2-yl)aniline can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as hydroxide ions, to form different derivatives.

Oxidation: The compound can undergo oxidation reactions, although these are less common due to the presence of the nitro group.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like hydroxide ions in a basic medium.

Oxidation: Strong oxidizing agents like potassium permanganate.

Major Products

Reduction: 4-chloro-3-amino-N-(propan-2-yl)aniline.

Substitution: 4-hydroxy-3-nitro-N-(propan-2-yl)aniline.

Scientific Research Applications

4-chloro-3-nitro-N-(propan-2-yl)aniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in developing new pharmaceuticals.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-chloro-3-nitro-N-(propan-2-yl)aniline depends on its specific application. In biological systems, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. The nitro group can participate in redox reactions, while the isopropyl group may influence the compound’s hydrophobic interactions with molecular targets .

Comparison with Similar Compounds

Substituent Position and Functional Group Analysis

The following table compares substituent positions, molecular formulas, and key properties of 4-chloro-3-nitro-N-(propan-2-yl)aniline with related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Functional Groups	Melting Point (°C)
4-Chloro-3-nitro-N-(propan-2-yl)aniline	C₉H₁₀ClN₃O₂	~229.66 (calculated)	3-NO₂, 4-Cl, N-isopropyl	Nitro, chloro, isopropylamine	Not reported
4-Chloro-3-nitroaniline	C₆H₅ClN₂O₂	172.57	3-NO₂, 4-Cl	Nitro, chloro	99–101
3-Chloro-4-[4-(propan-2-yl)phenoxy]aniline	C₁₅H₁₆ClNO	261.75	3-Cl, 4-phenoxy	Chloro, phenoxy, isopropyl	Not reported
4-Chloro-N-(prop-2-yn-1-yl)aniline	C₉H₈ClN	165.62	4-Cl, N-propargyl	Chloro, propargylamine	Not reported
2-Chloro-4-(propan-2-yloxy)aniline	C₉H₁₂ClNO	185.65	2-Cl, 4-isopropoxy	Chloro, isopropoxy	Not reported

Key Observations :

• Electron-withdrawing effects: The nitro group in 4-chloro-3-nitro-N-(propan-2-yl)aniline enhances electrophilic substitution reactivity compared to non-nitro analogs like 4-Chloro-N-(prop-2-yn-1-yl)aniline .
• Polarity : The nitro group increases polarity compared to ether-linked analogs like 2-chloro-4-(propan-2-yloxy)aniline , impacting solubility in organic solvents.

Research Findings and Data Gaps

• Degradation pathways: Nitroanilines like the target compound may undergo microbial or photolytic degradation, producing intermediates such as 4-benzoquinone or short-chain acids, as observed in BPA ozonation studies .
• Crystallographic data : Analogous compounds (e.g., 4-Chloro-N-(2-pyridyl)aniline) form hydrogen-bonded dimers , suggesting similar solid-state behavior for the target compound.
• Data gaps : Melting points, solubility, and detailed toxicity profiles for 4-chloro-3-nitro-N-(propan-2-yl)aniline require experimental validation.